Lopinavir Impurity S
Lopinavir Impurity S
Lopinavir Impurity S is an impurity in commercial preparations of Lopinavir.
Brand Name:
Vulcanchem
CAS No.:
943250-65-5
VCID:
VC0192962
InChI:
InChI=1S/C47H58N4O7/c1-31(2)43(51-25-15-24-48-47(51)55)46(54)49-38(26-36-20-9-7-10-21-36)28-40(58-42(53)30-57-45-34(5)18-14-19-35(45)6)39(27-37-22-11-8-12-23-37)50-41(52)29-56-44-32(3)16-13-17-33(44)4/h7-14,16-23,31,38-40,43H,15,24-30H2,1-6H3,(H,48,55)(H,49,54)(H,50,52)/t38-,39-,40+,43+/m1/s1
SMILES:
CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)C(C(C)C)N4CCCNC4=O)OC(=O)COC5=C(C=CC=C5C)C
Molecular Formula:
C47H58N4O7
Molecular Weight:
790.99
Lopinavir Impurity S
CAS No.: 943250-65-5
Impurities
VCID: VC0192962
Molecular Formula: C47H58N4O7
Molecular Weight: 790.99
Purity: > 95%
| CAS No. | 943250-65-5 |
|---|---|
| Product Name | Lopinavir Impurity S |
| Molecular Formula | C47H58N4O7 |
| Molecular Weight | 790.99 |
| IUPAC Name | [(2R,3S,5R)-2-[[2-(2,6-dimethylphenoxy)acetyl]amino]-5-[[(2S)-3-methyl-2-(2-oxo-1,3-diazinan-1-yl)butanoyl]amino]-1,6-diphenylhexan-3-yl] 2-(2,6-dimethylphenoxy)acetate |
| Standard InChI | InChI=1S/C47H58N4O7/c1-31(2)43(51-25-15-24-48-47(51)55)46(54)49-38(26-36-20-9-7-10-21-36)28-40(58-42(53)30-57-45-34(5)18-14-19-35(45)6)39(27-37-22-11-8-12-23-37)50-41(52)29-56-44-32(3)16-13-17-33(44)4/h7-14,16-23,31,38-40,43H,15,24-30H2,1-6H3,(H,48,55)(H,49,54)(H,50,52)/t38-,39-,40+,43+/m1/s1 |
| SMILES | CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)C(C(C)C)N4CCCNC4=O)OC(=O)COC5=C(C=CC=C5C)C |
| Description | Lopinavir Impurity S is an impurity in commercial preparations of Lopinavir. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Lopinavir O-Phenoxyacetyl |
| PubChem Compound | 129627338 |
| Last Modified | Nov 12 2021 |
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